Cas no 2172437-60-2 ((6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl fluoride)

• Product Name: (6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl fluoride
• CAS No: 2172437-60-2
• MF: C₉H₁₇FO₄S
• MW: 240.292285680771
• CID: 6083312
• PubChem ID: 165870386
• Update Time: 2025-05-25

(6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl fluoride
• 2172437-60-2
• EN300-1623988

• Inchi： 1S/C9H17FO4S/c1-9(2,3)8-5-13-4-7(14-8)6-15(10,11)12/h7-8H,4-6H2,1-3H3
• InChI Key： ZCIBNBODHGEKQQ-UHFFFAOYSA-N
• SMILES： S(CC1COCC(C(C)(C)C)O1)(=O)(=O)F

Computed Properties

• Exact Mass: 240.08315835g/mol
• Monoisotopic Mass: 240.08315835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61Ų

Additional information on (6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl fluoride

Research Brief on (6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl fluoride (CAS: 2172437-60-2) in Chemical Biology and Medicinal Chemistry

The compound (6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl fluoride (CAS: 2172437-60-2) has recently emerged as a promising chemical probe in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative belongs to a class of compounds known for their reactivity with nucleophilic amino acids, particularly serine, threonine, and tyrosine, making it a valuable tool for studying enzyme mechanisms and protein function.

Recent studies have highlighted the unique properties of this compound as a covalent inhibitor. Its structural features, including the tert-butyl group and dioxane ring, contribute to enhanced stability and selectivity compared to traditional sulfonyl fluorides. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its effectiveness in targeting serine hydrolases with improved pharmacokinetic properties.

In proteomic applications, (6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl fluoride has shown remarkable utility as an activity-based probe. A 2024 study in Nature Chemical Biology utilized this compound to map active sites across diverse enzyme families, revealing previously unknown functional interactions in cellular pathways. The compound's ability to form stable covalent adducts with target proteins enables precise identification and characterization of enzyme activities in complex biological systems.

The synthetic accessibility of 2172437-60-2 has also been a focus of recent research. A novel three-step synthesis route was developed (Organic Letters, 2023) that improved yield and purity while reducing environmental impact. This advancement has facilitated broader adoption of the compound in both academic and industrial research settings.

In drug discovery applications, this sulfonyl fluoride derivative has demonstrated potential as a warhead in covalent drug design. Its balanced reactivity profile allows for selective targeting while minimizing off-target effects. Recent preclinical studies have explored its incorporation into inhibitors for inflammatory and oncological targets, showing promising results in animal models.

Future research directions for (6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl fluoride include optimization of its selectivity profile and development of tagged derivatives for advanced imaging applications. The compound's unique combination of stability and reactivity positions it as a valuable tool for advancing chemical biology research and covalent drug discovery.